Cas no 329709-92-4 (2-Butenoic acid, 4-oxo-4-(2-pyrimidinylamino)-)

• Product Name: 2-Butenoic acid, 4-oxo-4-(2-pyrimidinylamino)-
• CAS No: 329709-92-4
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• CID: 1454620
• Update Time: 2024-08-25

2-Butenoic acid, 4-oxo-4-(2-pyrimidinylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-oxo-4-(2-pyrimidinylamino)-

• Inchi： 1S/C8H7N3O3/c12-6(2-3-7(13)14)11-8-9-4-1-5-10-8/h1-5H,(H,13,14)(H,9,10,11,12)
• InChI Key： SPOFPHPGESYASY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC(=O)NC1=NC=CC=N1

Computed Properties

• Exact Mass: 193.04881

Experimental Properties

• Density: 1.483±0.06 g/cm3(Predicted)
• PSA: 92.18
• pka: 3.40±0.10(Predicted)